Cas no 379-55-5 (4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol)

4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol structure
379-55-5 structure
Product Name:4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol
CAS No:379-55-5
MF:C19H14F2O
MW:296.310672283173
MDL:MFCD09743759
CID:832586
PubChem ID:12580270
Update Time:2025-04-19

4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • Bis(4-fluorophenyl)(phenyl)methanol
    • Benzenemethanol, 4-fluoro-a-(4-fluorophenyl)-a-phenyl-
    • bis(4-fluorophenyl)-phenylmethanol
    • benzenemethanol, 4-fluoro-alpha-(4-fluorophenyl)-alpha-phenyl-
    • Bis(4-fluorphenyl)(phenyl)methanol
    • BIS-(4-FLUORO-PHENYL)-PHENYL-METHANOL
    • MFCD09743759
    • AKOS022173005
    • DB-333913
    • SCHEMBL1443989
    • bis(4-fluorophenyl)phenylmethanol
    • 379-55-5
    • CS-14050
    • DTXSID00503263
    • EN300-120131
    • HRLJEADIACXJQZ-UHFFFAOYSA-N
    • Benzenemethanol,4-fluoro-a-(4-fluorophenyl)-a-phenyl-
    • CS-B0371
    • 4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol
    • MDL: MFCD09743759
    • Inchi: 1S/C19H14F2O/c20-17-10-6-15(7-11-17)19(22,14-4-2-1-3-5-14)16-8-12-18(21)13-9-16/h1-13,22H
    • InChI Key: HRLJEADIACXJQZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC(=CC=1)F)O

Computed Properties

  • Exact Mass: 296.10132
  • Monoisotopic Mass: 296.10127139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol Pricemore >>

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